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Compound of Interest

Compound Name: Hydroxy-PEG1-(CH2)2-Boc

Cat. No.: B1673963 Get Quote

This in-depth technical guide provides a comprehensive overview of the synthesis of tert-butyl

(2-(2-hydroxyethoxy)ethyl)carbamate, a molecule commonly referred to as Boc-NH-PEG2-OH.

This guide is intended for researchers, scientists, and drug development professionals, offering

detailed experimental protocols, structured data presentation, and a visual representation of

the synthetic workflow.

Note on Nomenclature: The requested compound, "Hydroxy-PEG1-(CH2)2-Boc," is

structurally ambiguous. Based on common chemical naming conventions and available

literature, this guide focuses on the synthesis of tert-butyl (2-(2-hydroxyethoxy)ethyl)carbamate

(CAS 139115-91-6), a well-characterized and commercially available compound that closely

matches the described structure. This molecule is a valuable bifunctional linker in drug

discovery, particularly in the development of Proteolysis Targeting Chimeras (PROTACs) and

Antibody-Drug Conjugates (ADCs), due to its hydrophilic PEG spacer and the versatile Boc-

protected amine and terminal hydroxyl functional groups.[1][2][3]

Physicochemical Data of Reactants and Product
A thorough understanding of the properties of all chemical entities is crucial for a successful

synthesis. The following tables summarize the key physicochemical data for the starting

material, reagent, and the final product.

Table 1: Physicochemical Properties of Reactants
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Property 2-(2-aminoethoxy)ethanol
Di-tert-butyl dicarbonate
(Boc Anhydride)

CAS Number 929-06-6 24424-99-5

Molecular Formula C4H11NO2 C10H18O5

Molecular Weight 105.14 g/mol 218.25 g/mol

Appearance Colorless to pale yellow liquid
Colorless to white solid or

liquid

Density 1.057 g/mL at 25 °C 0.95 g/mL at 25 °C

Boiling Point 223-224 °C 56-57 °C at 0.5 mmHg

Table 2: Physicochemical Properties of tert-butyl (2-(2-hydroxyethoxy)ethyl)carbamate

(Product)

Property Value

CAS Number 139115-91-6[1][3][4]

Molecular Formula C9H19NO4[4]

Molecular Weight 205.25 g/mol [4][5]

Appearance Colorless oil

Purity ≥97%

Density 1.061 g/mL at 25 °C

Refractive Index n20/D 1.454

Storage Store at -5°C, keep in dry and avoid sunlight[1]

Synthesis Protocol
The synthesis of tert-butyl (2-(2-hydroxyethoxy)ethyl)carbamate is achieved through the Boc-

protection of the primary amine of 2-(2-aminoethoxy)ethanol using di-tert-butyl dicarbonate.[3]
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Materials:
2-(2-aminoethoxy)ethanol

Di-tert-butyl dicarbonate

Dichloromethane (DCM)

Ethyl acetate

Hexane

Silica gel for column chromatography

Experimental Procedure:
Reaction Setup: In a round-bottom flask, dissolve 2-(2-aminoethoxy)ethanol (1.0 equivalent)

in dichloromethane (DCM).

Addition of Boc Anhydride: To the stirred solution at room temperature, slowly add di-tert-

butyl dicarbonate (1.0 equivalent).

Reaction Monitoring: Monitor the progress of the reaction using Thin Layer Chromatography

(TLC). The reaction is typically complete when the starting amine is no longer visible by TLC.

Workup: Upon completion, concentrate the reaction mixture under reduced pressure to

remove the solvent.

Purification: Purify the crude product by column chromatography on silica gel, eluting with a

gradient of ethyl acetate in hexane (e.g., 50-70% ethyl acetate/hexane) to afford the pure

tert-butyl (2-(2-hydroxyethoxy)ethyl)carbamate as a colorless oil.[3]

Characterization Data:
The identity and purity of the synthesized product can be confirmed using various analytical

techniques.

Table 3: Analytical Characterization of tert-butyl (2-(2-hydroxyethoxy)ethyl)carbamate
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Analysis Data

¹H NMR (400 MHz, CDCl₃)

δ 5.28 (br s, 1H), 3.74 (br t, J = 4.1 Hz, 2H),

3.59-3.54 (m, 4H), 3.32-3.28 (m, 2H), 3.08 (br s,

1H), 1.44 (s, 9H)[3]

¹³C NMR (100 MHz, CDCl₃) δ 156.1, 79.2, 72.2, 70.2, 61.5, 40.3, 28.3[3]

IR (CH₂Cl₂) 3228 (br), 3035, 2927, 2855, 1523 cm⁻¹[3]

LRMS (ESI) m/z 228.0 (M+Na)⁺[3]

HRMS (ESI)
Calculated for C₉H₂₀NO₄ [M+H]⁺: 206.1392,

Found: 206.1390[3]

Synthetic Workflow
The following diagram illustrates the logical flow of the synthesis and purification process for

tert-butyl (2-(2-hydroxyethoxy)ethyl)carbamate.

Reactants:
2-(2-aminoethoxy)ethanol
Di-tert-butyl dicarbonate

Boc Protection
in DCM at RT Solvent Removal Column Chromatography

(Silica Gel, EtOAc/Hexane)
Product:

Boc-NH-PEG2-OH

Click to download full resolution via product page

Caption: Synthesis and purification workflow for Boc-NH-PEG2-OH.

This comprehensive guide provides the necessary information for the successful synthesis and

characterization of tert-butyl (2-(2-hydroxyethoxy)ethyl)carbamate. Researchers should always

adhere to standard laboratory safety practices when performing these procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7434901.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7434901.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7434901.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7434901.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7434901.htm
https://www.benchchem.com/product/b1673963?utm_src=pdf-body-img
https://www.benchchem.com/product/b1673963?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673963?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. biochempeg.com [biochempeg.com]

2. nbinno.com [nbinno.com]

3. 2-(2-BOC-AMINOETHOXY)ETHANOL | 139115-91-6 [chemicalbook.com]

4. scbt.com [scbt.com]

5. 2-(2-Boc-aminoethoxy)ethanol | C9H19NO4 | CID 5220470 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Synthesis of Boc-NH-PEG2-OH: A Technical Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673963#synthesis-of-hydroxy-peg1-ch2-2-boc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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